![molecular formula C21H26N4O3 B6450239 2-tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]imidazo[1,2-b]pyridazine-6-carboxamide CAS No. 2549065-01-0](/img/structure/B6450239.png)
2-tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]imidazo[1,2-b]pyridazine-6-carboxamide
Overview
Description
This compound is a complex organic molecule with several functional groups. It contains an imidazo[1,2-b]pyridazine ring, which is a type of heterocyclic aromatic ring containing nitrogen atoms. It also has a tert-butyl group, an ethyl group, and a phenyl ring with two methoxy groups attached .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings and various functional groups would contribute to its overall structure .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its solubility, melting point, boiling point, and reactivity .Scientific Research Applications
Antimicrobial Properties
The compound has been evaluated for its antimicrobial potency against a panel of bacterial (Gram-positive and Gram-negative) and fungal pathogens. Researchers have synthesized derivatives and studied their effects on microbial growth .
Antibacterial Activity
Derived compounds from this structure have demonstrated antibacterial activity. These findings are significant in the context of combating bacterial infections .
Antifungal Effects
In addition to antibacterial properties, the compound has shown antifungal effects. Researchers have explored its potential as an antifungal agent .
Anticancer Potential
Studies have investigated the compound’s anticancer activity. Although further research is needed, initial results suggest it may have promising effects against cancer cells .
Antiparasitic Applications
The compound has been explored for its antiparasitic properties. Researchers have examined its effects on various parasites, opening avenues for drug development .
Antidepressive Activity
Interestingly, some studies have reported antidepressive effects associated with this compound. While the mechanism remains to be fully elucidated, it highlights its potential in mental health research .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]imidazo[1,2-b]pyridazine-6-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O3/c1-21(2,3)18-13-25-19(23-18)9-7-15(24-25)20(26)22-11-10-14-6-8-16(27-4)17(12-14)28-5/h6-9,12-13H,10-11H2,1-5H3,(H,22,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOKIFVPKABRLHY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CN2C(=N1)C=CC(=N2)C(=O)NCCC3=CC(=C(C=C3)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]imidazo[1,2-b]pyridazine-6-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-fluorophenyl)-1-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)ethan-1-one](/img/structure/B6450159.png)
![2-ethoxy-3-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl)pyridine](/img/structure/B6450166.png)
![2-(2-fluorophenyl)-1-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)ethan-1-one](/img/structure/B6450176.png)
![2-(3-methoxyphenyl)-5-(2-methylprop-2-en-1-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one](/img/structure/B6450177.png)
![2-tert-butyl-N-[4-(difluoromethoxy)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide](/img/structure/B6450191.png)
![5-fluoro-6-phenyl-2-{4-[2-(1H-pyrazol-1-yl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one](/img/structure/B6450199.png)
![2-(2-ethoxybenzoyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole](/img/structure/B6450206.png)
![2-(2-methoxyphenyl)-1-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)ethan-1-one](/img/structure/B6450208.png)
![2-phenoxy-1-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)propan-1-one](/img/structure/B6450211.png)
![2-(3-methoxyphenyl)-1-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)ethan-1-one](/img/structure/B6450220.png)
![2-{4-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]piperazin-1-yl}-5-fluoro-6-phenyl-3,4-dihydropyrimidin-4-one](/img/structure/B6450221.png)
![4-[4-(4-cyclopropyl-5-fluoro-6-oxo-1,6-dihydropyrimidin-2-yl)piperazine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide](/img/structure/B6450223.png)
![N-{2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl}acetamide](/img/structure/B6450246.png)
![4',6'-dimethyl-8-{thieno[2,3-d]pyrimidin-4-yl}-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one](/img/structure/B6450257.png)